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Compound of Interest

Compound Name: Benzene, 1-cyclobutyl-4-methyl-

CAS No.: 6921-47-7

Cat. No.: B3279389

Get Quote

Effective waste management is entirely dependent on a compound's physicochemical profile.

The physical properties of 1-cyclobutyl-4-methylbenzene dictate its behavior in waste streams,

directly influencing containment strategies and ruling out aqueous disposal methods[1][2].
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Property Value Operational Implication

CAS Number 6921-47-7

Unique identifier required for

accurate waste manifests and

tracking[1].

Molecular Weight 146.23 g/mol

Utilized for mass-balance

calculations in waste

generation tracking[1].

LogP (Octanol/Water) ~3.7

Highly lipophilic; strictly

prohibits aqueous drain

disposal due to severe aquatic

toxicity risks[1][2].

Boiling Point ~278.9 °C

Low volatility at room

temperature, but requires high-

temperature incineration for

complete destruction[2].

Density 1.104 g/cm³

Denser than water; will form

the bottom organic layer if

inadvertently mixed in aqueous

biphasic waste[2].

Section 2: Regulatory Classification & RCRA
Profiling
Under the Resource Conservation and Recovery Act (RCRA), the cradle-to-grave management

of chemical waste is strictly enforced to prevent environmental contamination[3]. While 1-

cyclobutyl-4-methylbenzene is not explicitly listed as a P- or U-listed commercial chemical

product, waste streams containing this solvent typically exhibit characteristics of hazardous

waste (such as ignitability or toxicity)[4].

Consequently, it must be managed under RCRA Subtitle C regulations[3]. Facilities generating

this waste cannot dispose of it in standard municipal solid waste or wastewater systems; it

must be routed to an EPA-permitted Treatment, Storage, and Disposal Facility (TSDF) for

thermal destruction[5].
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Section 3: Step-by-Step Operational Disposal
Protocol
To ensure regulatory compliance and minimize disposal costs, laboratories must implement the

following self-validating waste management protocol:

Phase Segregation: Isolate 1-cyclobutyl-4-methylbenzene from all aqueous and halogenated

waste streams.

Causality: Mixing non-halogenated alkylbenzenes with halogenated solvents significantly

increases incineration costs and introduces the risk of generating toxic dioxins during

combustion. Furthermore, its high LogP (3.7) ensures it will not misce with aqueous waste,

leading to complex biphasic separation issues if improperly mixed[1][2].

Primary Containment: Transfer the waste into High-Density Polyethylene (HDPE) or

Polytetrafluoroethylene (PTFE) carboys.

Causality: Alkylbenzenes act as organic solvents that can permeate, swell, or degrade

standard low-density plastics over time. HDPE and PTFE provide the necessary chemical

resistance for long-term accumulation.

RCRA-Compliant Labeling: Affix a standardized hazardous waste label immediately upon the

first drop of waste entering the container. The label must explicitly state "Hazardous Waste -

Non-Halogenated Organic Solvent" and include the exact accumulation start date[4].

Satellite Accumulation Area (SAA) Management: Store the container in a designated SAA at

or near the point of generation.

Causality: RCRA allows generators to accumulate up to 55 gallons of hazardous waste in

an SAA without triggering stricter central storage facility requirements, provided the

container remains closed at all times except when actively adding waste[3].

Final Destruction: Manifest the waste to an EPA-licensed TSDF for high-temperature

incineration[5].
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Workflow for the segregation and RCRA-compliant disposal of 1-cyclobutyl-4-methylbenzene.

Section 4: Spill Response & The Solvent-
Contaminated Wipes Exclusion
In the event of a localized spill, rapid containment is necessary. Laboratories can optimize their

response and significantly reduce hazardous waste volumes by leveraging the EPA’s Solvent-

Contaminated Wipes exclusion (40 CFR 261.4)[6].
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Decontamination Workflow:

Source Control & Absorption: Immediately apply inert absorbent pads or solvent-compatible

wipes to the spill to halt spreading.

Application of the EPA Exclusion: Under the RCRA exclusion, wipes contaminated with

solvents like 1-cyclobutyl-4-methylbenzene can be excluded from the definition of

solid/hazardous waste if managed under strict conditions[6].

Containment: Place the used wipes into a non-leaking, closed container.

Causality: Volatilization must be prevented to maintain the exclusion status, prevent fire

hazards, and ensure laboratory air quality.

Verification of No Free Liquids: Ensure the wipes do not contain free-flowing liquid. Any free

liquid must be decanted and managed as standard hazardous waste[6].

Labeling & Time Limits: Label the container precisely as "Excluded Solvent-Contaminated

Wipes." The container must be sent for laundering or disposal via a regulated combustion

facility within 180 days of the accumulation start date[6].
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Spill response logic utilizing the EPA solvent-contaminated wipes exclusion pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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